Cas no 51149-70-3 (1-ethoxyheptan-2-one)

1-ethoxyheptan-2-one structure
1-ethoxyheptan-2-one structure
Product Name:1-ethoxyheptan-2-one
CAS No:51149-70-3
MF:C9H18O2
MW:158.238023281097
CID:934852
PubChem ID:39913
Update Time:2025-04-19

1-ethoxyheptan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-ethoxyheptan-2-one
    • 1-Ethoxy-2-heptanone
    • 1-Ethoxy-heptan-2-one
    • 1-etoxi-heptan-2-one
    • 51149-70-3
    • 2-Heptanone, 1-ethoxy-
    • LGSYULXFQRQZRH-UHFFFAOYSA-N
    • NSC244920
    • NSC-244920
    • DTXSID10199171
    • NSC 244920
    • 1-Ethoxy-2-heptanone #
    • AKOS013907528
    • Inchi: 1S/C9H18O2/c1-3-5-6-7-9(10)8-11-4-2/h3-8H2,1-2H3
    • InChI Key: LGSYULXFQRQZRH-UHFFFAOYSA-N
    • SMILES: O(CC)CC(CCCCC)=O

Computed Properties

  • Exact Mass: 158.13074
  • Monoisotopic Mass: 158.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 7
  • Complexity: 99.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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